Cas no 471-77-2 (Neoabietic Acid)

Neoabietic Acid structure
Neoabietic Acid structure
Product Name:Neoabietic Acid
CAS No:471-77-2
MF:C20H30O2
MW:302.451006412506
CID:1057947
Update Time:2025-04-20

Neoabietic Acid Chemical and Physical Properties

Names and Identifiers

    • Neoabietic Acid
    • Neoabietic acidneat
    • (1R,4aR,4bS,10aR)-1,4a-Dimethyl-7-(propan-2-ylidene)-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydrophenanthrene-1-carboxylic acid
    • Podocarp-8(14)-en-15-oic acid, 13-isopropylidene-
    • CTCM 189
    • NSC 5007
    • (1R,4aR,4bS,10aR)-1,2,3,4,4a,4b,5,6,7,9,10,10a-Dodecahydro-1,4a-dimethyl-7-(1-methylethylidene)-1-phenanthrenecarboxylic acid
    • Inchi: 1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12,16-17H,5-11H2,1-4H3,(H,21,22)/t16-,17+,19+,20+/m0/s1
    • InChI Key: KGMSWPSAVZAMKR-ONCXSQPRSA-N
    • SMILES: OC([C@]1(C)CCC[C@]2(C)[C@H]3CC/C(=C(/C)\C)/C=C3CC[C@H]21)=O

Computed Properties

  • Exact Mass: 302.22500

Experimental Properties

  • Density: 1.06
  • Melting Point: 173.25°C
  • Boiling Point: 383.47°C (rough estimate)
  • Refractive Index: 1.4980 (estimate)
  • PSA: 37.30000
  • LogP: 5.35030

Neoabietic Acid Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:10-23
  • RTECS:TP8740000
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

Neoabietic Acid Pricemore >>

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